Cas no 83217-12-3 (4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine)

• Product Name: 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine
• CAS No: 83217-12-3
• MF: C₁₀H₄Cl₃FN₂
• MW: 277.509562492371
• MDL: MFCD18599788
• CID: 4205553
• PubChem ID: 20195165
• Update Time: 2025-10-19

4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-(3-chloro-4-fluorophenyl)-
• 4,6-Dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine
• E85178
• AKOS012923821
• SCHEMBL10742160
• CS-0230767
• Z1140391523
• 83217-12-3
• EN300-105549
• C10H4Cl3FN2
• 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine

• MDL： MFCD18599788
• Inchi： 1S/C10H4Cl3FN2/c11-6-3-5(1-2-7(6)14)10-15-8(12)4-9(13)16-10/h1-4H
• InChI Key： UKAKPHJHFFAQBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1N=C(C=C(N=1)Cl)Cl)F

Computed Properties

• Exact Mass: 275.942409g/mol
• Monoisotopic Mass: 275.942409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 271.7±40.0 °C at 760 mmHg
• Flash Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine

Research Brief on 4,6-Dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine (CAS: 83217-12-3): Recent Advances and Applications

4,6-Dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine (CAS: 83217-12-3) is a halogenated pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors and anticancer agents. Recent studies have highlighted its role in the development of targeted therapies, emphasizing its potential in addressing unmet medical needs.

In the context of kinase inhibitor development, 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine has been utilized as a key building block for the synthesis of small-molecule inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These receptors are critically involved in cancer progression and angiogenesis, making them prime targets for therapeutic intervention. Researchers have reported improved selectivity and potency in derivatives synthesized from this compound, underscoring its structural advantages.

Recent synthetic methodologies have focused on optimizing the yield and purity of 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine. Advances in catalytic systems and reaction conditions have enabled more efficient halogenation and coupling reactions, reducing byproduct formation and enhancing scalability. These improvements are pivotal for large-scale pharmaceutical production, where consistency and cost-effectiveness are paramount.

Pharmacological evaluations of derivatives derived from 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine have demonstrated promising results in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that a novel EGFR inhibitor incorporating this scaffold exhibited significant tumor growth inhibition in xenograft models, with minimal off-target effects. Such findings highlight the compound's potential as a cornerstone in next-generation kinase inhibitors.

Beyond oncology, applications of 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine have expanded into infectious disease research. Its derivatives have shown activity against bacterial and viral pathogens, particularly in disrupting essential enzymatic pathways. This broad-spectrum utility positions the compound as a valuable asset in the fight against antimicrobial resistance, a growing global health concern.

In conclusion, 4,6-dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine (CAS: 83217-12-3) continues to be a focal point in chemical biology and drug discovery. Its structural flexibility, coupled with recent synthetic and pharmacological advancements, underscores its enduring relevance. Future research directions may explore its incorporation into multifunctional therapeutics and combination therapies, further expanding its impact on human health.